4,4'-Diethyl-1,1'-bi(bicyclo[2.2.2]octane)

• Molecular Formula: C20H34
• Molecular Weight: 274.5 g/mol
• IUPAC Name: 1-ethyl-4-(4-ethyl-1-bicyclo[2.2.2]octanyl)bicyclo[2.2.2]octane
• InChI: InChI=1S/C20H34/c1-3-17-5-11-19(12-6-17,13-7-17)20-14-8-18(4-2,9-15-20)10-16-20/h3-16H2,1-2H3
• InChI Key: XHTFBRDQNDQDTJ-UHFFFAOYSA-N
• Canonical SMILES: CCC12CCC(CC1)(CC2)C34CCC(CC3)(CC4)CC
• CAS No.: 80060-66-8

Description

4,4’-Diethyl-1,1’-bi(bicyclo[2.2.2]octane) is a compound that belongs to the class of bicyclic molecules. These molecules feature two joined rings and are known for their unique structural properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,4’-Diethyl-1,1’-bi(bicyclo[2.2.2]octane) typically involves the alkylation of bicyclo[2.2.2]octane derivatives. One common method is the alkylation of bicyclo[2.2.2]octane with diethyl malonate, followed by a series of steps including hydrolysis, decarboxylation, and reduction . The reaction conditions often involve the use of strong bases and high temperatures to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve more efficient and scalable methods, such as continuous flow synthesis. This approach allows for better control over reaction conditions and can lead to higher yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

4,4’-Diethyl-1,1’-bi(bicyclo[2.2.2]octane) can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst to yield saturated hydrocarbons.

Substitution: Nucleophilic substitution reactions can occur, where the ethyl groups can be replaced by other functional groups using appropriate nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include potassium permanganate for oxidation, hydrogen gas with palladium catalyst for reduction, and various nucleophiles for substitution reactions. The conditions typically involve controlled temperatures and pressures to ensure the desired transformations .

Major Products

The major products formed from these reactions include ketones, carboxylic acids, and substituted derivatives of the original compound .

Scientific Research Applications

4,4’-Diethyl-1,1’-bi(bicyclo[2.2.2]octane) has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a scaffold in drug discovery.

Biology: The compound’s stability and unique structure make it a useful probe in biological studies, particularly in understanding molecular interactions.

Industry: The compound is used in the production of advanced materials, including polymers and nanomaterials.

Mechanism of Action

The mechanism by which 4,4’-Diethyl-1,1’-bi(bicyclo[2.2.2]octane) exerts its effects is primarily through its interactions with molecular targets. The compound can act as a ligand, binding to specific proteins or enzymes and modulating their activity. The pathways involved often include signal transduction and metabolic pathways, where the compound can influence the behavior of cells and tissues .

Comparison with Similar Compounds

Similar Compounds

Bicyclo[1.1.1]pentane: Known for its rigidity and use as a phenyl ring bioisostere.

Cubane: Another rigid structure used in medicinal chemistry for its unique properties.

Norbornane: A bicyclic compound with applications in materials science and organic synthesis.

Uniqueness

4,4’-Diethyl-1,1’-bi(bicyclo[2.2.2]octane) is unique due to its specific substitution pattern, which imparts distinct chemical and physical properties. Its stability and versatility make it a valuable compound in various research and industrial applications .